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Compound of Interest

Compound Name: XMD8-87

Cat. No.: B15578104

Introduction

XMD8-87 is a potent and selective inhibitor of Activated CDC42-associated kinase 1 (ACK1),
also known as tyrosine kinase non-receptor 2 (TNK2).[1][2][3] It is a valuable tool for studying
the role of ACKL1 in various cellular processes and disease models, particularly in cancer
research.[4][5] Proper preparation of stock solutions is critical for obtaining accurate and
reproducible experimental results. These application notes provide detailed protocols for the
solubilization and storage of XMD8-87.

Chemical Properties

A summary of the key chemical properties of XMD8-87 is provided in the table below.

Property Value Reference

Molecular Formula C24H27N702 [1][2]16]

Molecular Weight 445.52 g/mol [1112116171

CAS Number 1234480-46-6 [1][6][7]

Appearance White to yellow solid [7]
Solubility
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The solubility of XMD8-87 in various solvents is crucial for preparing appropriate stock
solutions. The following table summarizes its solubility profile. It is important to note that using
fresh, anhydrous DMSO is recommended as hygroscopic DMSO can negatively impact
solubility.[6][7]

Solvent Solubility Reference

> 26 mg/mL (58.36 mM) to 89
DMSO [61[71[8]
mg/mL (199.76 mM)

0.1N HCI (aq) Soluble [1]
leq. HCI Soluble to 100 mM [2]
Ethanol 1 mg/mL to 4 mg/mL [4]18]
DMF 1 mg/mL [4]
Water Insoluble [8]

Storage and Stability

Proper storage of XMD8-87, both in solid form and as a stock solution, is essential to maintain
its chemical integrity and biological activity.

Storage .

Form Stability Reference
Temperature

Solid Powder -20°C 3 years [7]

4°C 2 years [7]

In Solvent -80°C 2 years [7]

-20°C 1 year [7]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot
the stock solution into single-use volumes.[7]

Experimental Protocols
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Protocol 1: Preparation of a 10 mM XMD8-87 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of XMD8-87 in Dimethyl
Sulfoxide (DMSO), a commonly used solvent for in vitro studies.

Materials:

o XMD8-87 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes

o Calibrated micropipettes and sterile tips

» Vortex mixer

e Analytical balance

Procedure:

« Equilibration: Allow the vial of XMD8-87 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of XMD8-87 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.455 mg of XMD8-87 (Molecular Weight
= 445.52 g/mol ).

e Solubilization: Add the appropriate volume of anhydrous DMSO to the XMD8-87 powder. For
4.455 mg of powder, add 1 mL of DMSO to achieve a 10 mM concentration.

» Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) may be applied if necessary to aid dissolution.

 Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

» Storage: Store the aliquots at -20°C or -80°C for long-term storage.[7]
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Calculations:

To calculate the required mass of XMD8-87 for a desired stock solution concentration and
volume, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /
1000

Example Calculation for 1 mL of 10 mM Stock Solution:

Mass (mg) = 10 mM x 1 mL x 445.52 g/mol / 1000 = 4.455 mg

Visualizations
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Caption: XMD8-87 inhibits ACK1 (TNKZ2) signaling.

Experimental Workflow for Preparing XMD8-87 Stock Solution

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15578104?utm_src=pdf-body
https://www.benchchem.com/product/b15578104?utm_src=pdf-body
https://www.benchchem.com/product/b15578104?utm_src=pdf-body-img
https://www.benchchem.com/product/b15578104?utm_src=pdf-body
https://www.benchchem.com/product/b15578104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Equilibrate XMD8-87
Powder to Room Temp

!

Weigh XMD8-87 Powder

!

Add Anhydrous DMSO

!

Vortex to Dissolve

'

Aliquot into
Single-Use Tubes

!

Store at -20°C or -80°C

!
O

Click to download full resolution via product page

Caption: Workflow for XMD8-87 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

